Cas no 823180-15-0 (1H-Pyrrole, 2-(2,2-diiodoethenyl)-1-(phenylsulfonyl)-)

• Product name: 1H-Pyrrole, 2-(2,2-diiodoethenyl)-1-(phenylsulfonyl)-
• CAS No: 823180-15-0
• MF: C₁₂H₉I₂NO₂S
• MW: 485.079306364059
• CID: 695589
• PubChem ID: 11785019

1H-Pyrrole, 2-(2,2-diiodoethenyl)-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-2-(2,2-diiodoethenyl)pyrrole
• 1H-Pyrrole, 2-(2,2-diiodoethenyl)-1-(phenylsulfonyl)-
• 823180-15-0
• DTXSID50472571

• Inchi： InChI=1S/C12H9I2NO2S/c13-12(14)9-10-5-4-8-15(10)18(16,17)11-6-2-1-3-7-11/h1-9H
• InChI Key： LZWMOXLESOVDMW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2C=C(I)I

Computed Properties

• Exact Mass: 484.84434g/mol
• Monoisotopic Mass: 484.84434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4Ų
• XLogP3: 4.1